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Compound of Interest

Compound Name: 6-Nonenal

Cat. No.: B1237687 Get Quote

For researchers, scientists, and professionals in drug development, this document provides an

in-depth overview of 6-Nonenal, a significant aldehyde in flavor and fragrance chemistry, with

potential applications in various scientific fields. This guide details its chemical identity,

physicochemical properties, synthesis, and natural biosynthesis.

Chemical Identity and Molecular Structure
6-Nonenal is an organic compound with the molecular formula C9H16O.[1][2][3] It exists as

two geometric isomers, cis-(Z) and trans-(E), which differ in their biological and sensory

properties. The cis-isomer is a key component in the aroma of muskmelons, while the trans-

isomer is associated with off-flavors in milk foams and is considered a possible polypropylene

odorant.[1]

Isomer CAS Number Molecular Formula

cis-(Z)-6-Nonenal 2277-19-2 C9H16O

trans-(E)-6-Nonenal 2277-20-5 C9H16O

Unspecified mixture 6728-35-4 C9H16O

Physicochemical Properties
The following table summarizes the key physicochemical properties of 6-Nonenal.
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Property Value Reference

Molecular Weight 140.226 g/mol [1]

Appearance Colorless liquid [1][2]

Density 0.841 g/cm³ [1][4]

Boiling Point
62 to 63 °C at 2 mmHg; 87 °C

at 19 mmHg
[1][4]

Flash Point 113 °C [1]

Solubility in Water 0.63 g/L [1]

Solubility in Alcohol Soluble [4]

Refractive Index n20/D 1.442 [4]

Natural Biosynthesis
In nature, cis-6-Nonenal is biosynthesized from γ-linolenic acid. This process is catalyzed by

the enzyme lipoxygenase, which converts alkene groups into hydroperoxides. Subsequently,

hydroperoxide lyase cleaves these intermediates to form the corresponding cis-aldehydes.[1]

This enzymatic pathway is responsible for the characteristic aroma of muskmelons, which

intensifies upon cell lysis and exposure to air due to the rapid formation of hydroperoxides.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/6-Nonenal
https://en.wikipedia.org/wiki/6-Nonenal
https://www.scentree.co/en/(Z)-6-Nonenal.html
https://en.wikipedia.org/wiki/6-Nonenal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144855.htm
https://en.wikipedia.org/wiki/6-Nonenal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144855.htm
https://en.wikipedia.org/wiki/6-Nonenal
https://en.wikipedia.org/wiki/6-Nonenal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144855.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144855.htm
https://www.benchchem.com/product/b1237687?utm_src=pdf-body
https://en.wikipedia.org/wiki/6-Nonenal
https://en.wikipedia.org/wiki/6-Nonenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biosynthesis of cis-6-Nonenal
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Caption: Biosynthetic pathway of cis-6-Nonenal from γ-linolenic acid.

Laboratory Synthesis
Two primary laboratory methods for the synthesis of 6-Nonenal isomers have been described.

Synthesis of Geometric Isomers via Grignard Reagent
This method allows for the preparation of either the cis or trans isomer. The synthesis begins

with the bromination of 5-octene-1-ol, followed by the formation of the corresponding Grignard

reagent. This organometallic compound is then reacted with triethyl orthoformate and

subsequently hydrolyzed to yield 6-nonenal.[1]
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Laboratory Synthesis of 6-Nonenal via Grignard Reagent
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Caption: Synthesis of 6-Nonenal using a Grignard reagent.

Synthesis of cis-6-Nonenal via Catalytic Hydrogenation
A specific method for synthesizing the cis-isomer involves the catalytic hydrogenation of 6-

nonynal diethyl acetal, typically using a platinum catalyst. The starting alkyne is obtained from

the reaction of sodium ethanolate with the appropriate alkyne. The resulting acetal is then

subjected to acid hydrolysis to yield the final product, cis-6-Nonenal.[2]
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Synthesis of cis-6-Nonenal via Catalytic Hydrogenation
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Caption: Synthesis of cis-6-Nonenal through catalytic hydrogenation.

Applications and Biological Significance
cis-6-Nonenal is widely used in the flavor and fragrance industry to impart fruity and aqueous

notes, particularly those of cucumber and melon.[2] It is also utilized to add a fresh, aqueous

facet to violet leaf accords in perfumes.[2] In the food industry, it is recognized as a flavoring

agent.[5]

While direct involvement of 6-Nonenal in specific signaling pathways in drug development is

not well-documented, other unsaturated aldehydes, such as 4-hydroxy-2-nonenal, are known

to be involved in signaling processes related to oxidative stress.[6] Further research may

elucidate potential biological roles for 6-Nonenal.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the synthesis and analysis of 6-Nonenal are

not readily available in the public domain. The synthesis descriptions provided above are

conceptual. For specific laboratory procedures, including reaction conditions, purification

techniques, and analytical methods (e.g., GC-MS, NMR), researchers should consult

specialized chemical synthesis literature and databases.

For the analysis of related compounds, such as 2-nonenal, biosensor-based methods have

been developed. One such method utilizes NAD(P)H-dependent enzymes, where the

enzymatic reaction with the aldehyde can be monitored by measuring the fluorescence of

NAD(P)H.[7] Similar principles could potentially be adapted for the detection and quantification

of 6-Nonenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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